Cas no 1507761-52-5 (3-(oxolan-3-yl)butan-1-amine)
3-(oxolan-3-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-(oxolan-3-yl)butan-1-amine
- EN300-1855040
- 1507761-52-5
-
- Inchi: 1S/C8H17NO/c1-7(2-4-9)8-3-5-10-6-8/h7-8H,2-6,9H2,1H3
- InChI Key: LIIMNGMSYPMKBX-UHFFFAOYSA-N
- SMILES: O1CCC(C1)C(C)CCN
Computed Properties
- Exact Mass: 143.131014166g/mol
- Monoisotopic Mass: 143.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 35.2Ų
3-(oxolan-3-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1855040-0.05g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1855040-0.1g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1855040-0.25g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1855040-0.5g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1855040-1.0g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1855040-2.5g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1855040-5.0g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1855040-10.0g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1855040-1g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1855040-5g |
3-(oxolan-3-yl)butan-1-amine |
1507761-52-5 | 5g |
$2650.0 | 2023-09-18 |
3-(oxolan-3-yl)butan-1-amine Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on 3-(oxolan-3-yl)butan-1-amine
Comprehensive Overview of 3-(oxolan-3-yl)butan-1-amine (CAS No. 1507761-52-5): Properties, Applications, and Research Insights
3-(oxolan-3-yl)butan-1-amine (CAS No. 1507761-52-5) is a structurally unique organic compound gaining attention in pharmaceutical and material science research. This secondary amine derivative, featuring an oxolane (tetrahydrofuran) ring, exhibits versatile reactivity due to its hybrid aliphatic-cyclic framework. With a molecular formula of C8H17NO, this compound has become a subject of interest for drug discovery pipelines, particularly in central nervous system (CNS) targeting molecules and chiral auxiliary applications.
The compound's oxolane moiety contributes to enhanced solubility profiles compared to purely aromatic analogs, while the butan-1-amine chain provides flexibility for structural modifications. Recent patent analyses reveal its incorporation in neuroprotective agent scaffolds and ion channel modulators, aligning with growing research trends in neurodegenerative disease therapeutics. Computational studies suggest potential blood-brain barrier permeability, making it a valuable building block for CNS-active compounds—a hot topic in 2024 drug development discussions.
From a synthetic chemistry perspective, 1507761-52-5 demonstrates interesting reactivity patterns. The oxolan-3-yl group can participate in ring-opening reactions under acidic conditions, while the primary amine enables Schiff base formation or amide coupling—critical for creating diverse molecular architectures. These properties answer frequent search queries about versatile amine intermediates and heterocyclic building blocks in medicinal chemistry forums.
Material science applications leverage the compound's dual polarity characteristics. The oxolane oxygen acts as a hydrogen bond acceptor, while the amine serves as a donor, making it useful in designing self-assembling materials and polymeric catalysts. This addresses trending searches about smart material precursors and bio-based polymers—key focus areas in sustainable chemistry initiatives.
Analytical characterization of 3-(oxolan-3-yl)butan-1-amine typically involves GC-MS fragmentation patterns showing dominant peaks at m/z 72 (oxolane ring cleavage) and 44 (amine fragment), while NMR spectra display distinctive shifts at δ 2.7-3.1 ppm (oxolane CH-O) and δ 1.4-1.6 ppm (amine CH2). These spectral signatures help researchers identify this compound in complex mixtures—a practical solution to common compound identification challenges discussed in analytical chemistry communities.
Environmental and safety assessments indicate that 1507761-52-5 exhibits favorable biodegradation profiles compared to persistent aromatic amines, responding to increasing industry demands for green chemistry metrics. Its low bioaccumulation potential makes it attractive for eco-friendly pharmaceutical synthesis—a major concern in current ESG-focused research.
Recent advances in continuous flow chemistry have improved the synthesis efficiency of this compound, addressing frequent queries about scalable amine production. The development of catalytic reductive amination protocols using bio-derived solvents has reduced the environmental impact of its preparation—topics trending in process chemistry optimization discussions.
In pharmacological screening, derivatives of 3-(oxolan-3-yl)butan-1-amine show modulated receptor binding affinities compared to linear chain analogs. This conformational restriction effect from the oxolane ring is a current focus in structure-activity relationship (SAR) studies, particularly for GPCR-targeted drugs—answering common questions about cyclic amine advantages in drug design.
The compound's chiral center at the oxolane 3-position enables its use in asymmetric synthesis, with researchers reporting successful applications in chiral resolution agents and organocatalysts. This addresses growing interest in stereoselective synthesis methods without transition metals—a cleaner approach aligned with green chemistry principles.
Future research directions for CAS 1507761-52-5 include exploration of its metabolic stability in vivo and development of prodrug derivatives—topics frequently searched in ADME optimization contexts. Its potential as a lipid solubility modifier in formulation science also warrants investigation, particularly for oral bioavailability enhancement strategies.
1507761-52-5 (3-(oxolan-3-yl)butan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)